Cas no 150871-48-0 ([1,1'-Biphenyl]-2-carboxylicacid, 4'-[(5-butyl-1H-tetrazol-1-yl)methyl]-)

[1,1'-Biphenyl]-2-carboxylicacid, 4'-[(5-butyl-1H-tetrazol-1-yl)methyl]- Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylicacid, 4'-[(5-butyl-1H-tetrazol-1-yl)methyl]-
• 2-[4-[(5-butyltetrazol-1-yl)methyl]phenyl]benzoic acid
• 1-(4-(2'-Carboxyphenyl)benzyl)-5-butyltetrazole
• 4'-[(5-butyl-1H-tetrazol-1-yl)methyl]biphenyl-2-carboxylic acid
• 5-Bu-Cbt
• 5-Butyl-1-(4-(2'-carboxyphenyl)benzyl)tetrazole
• DTXSID80164634
• 5-Butyl-1-(4-(2/'-carboxyphenyl)benzyl)tetrazole
• 150871-48-0
• +Expand

• InChIKey： XGAJCHJIFNVEPB-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20N4O2/c1-2-3-8-18-20-21-22-23(18)13-14-9-11-15(12-10-14)16-6-4-5-7-17(16)19(24)25/h4-7,9-12H,2-3,8,13H2,1H3,(H,24,25)
• SMILES： C(C1N(CC2C=CC(C3=CC=CC=C3C(O)=O)=CC=2)N=NN=1)CCC

Computed Properties

• Exact Mass: 336.15862589g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 336.15862589g/mol
• Heavy Atom Count: 25
• Complexity: 426
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 80.9Ų